![molecular formula C20H23ClN2O2 B250049 N-[4-chloro-2-(4-morpholinyl)phenyl]-4-phenylbutanamide](/img/structure/B250049.png)
N-[4-chloro-2-(4-morpholinyl)phenyl]-4-phenylbutanamide
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Overview
Description
N-[4-chloro-2-(4-morpholinyl)phenyl]-4-phenylbutanamide, also known as SR141716A, is a synthetic cannabinoid receptor antagonist. It was first synthesized in the 1990s by the French pharmaceutical company Sanofi-Synthélabo. Since then, it has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
N-[4-chloro-2-(4-morpholinyl)phenyl]-4-phenylbutanamide works by blocking the activity of the cannabinoid receptors in the brain. These receptors are responsible for the effects of cannabinoids, such as THC, which are found in marijuana. By blocking these receptors, this compound can reduce the effects of cannabinoids, including the high associated with marijuana use.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can reduce food intake and body weight in animal models of obesity. It can also reduce drug-seeking behavior in animal models of addiction. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-chloro-2-(4-morpholinyl)phenyl]-4-phenylbutanamide in lab experiments is that it can help researchers better understand the role of the endocannabinoid system in various diseases. However, one limitation is that it can be difficult to interpret the results of experiments using this compound, as it can have off-target effects on other receptors in the brain.
Future Directions
There are several potential future directions for research on N-[4-chloro-2-(4-morpholinyl)phenyl]-4-phenylbutanamide. One area of interest is its potential use in the treatment of obesity and related metabolic disorders. Another area of interest is its potential use in the treatment of addiction, particularly for reducing drug cravings and withdrawal symptoms. Additionally, there is ongoing research on the neuroprotective effects of this compound in various neurodegenerative disorders.
Synthesis Methods
The synthesis of N-[4-chloro-2-(4-morpholinyl)phenyl]-4-phenylbutanamide involves several steps, including the reaction of 4-chloro-2-nitroaniline with 4-morpholinecarboxaldehyde, followed by reduction with sodium borohydride. The resulting amine is then reacted with 4-phenylbutanoyl chloride to yield this compound.
Scientific Research Applications
N-[4-chloro-2-(4-morpholinyl)phenyl]-4-phenylbutanamide has been studied for its potential therapeutic applications in a variety of diseases, including obesity, addiction, and neurodegenerative disorders. It has been shown to block the effects of cannabinoids in the brain, which can help reduce drug cravings and withdrawal symptoms in addiction.
Properties
Molecular Formula |
C20H23ClN2O2 |
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Molecular Weight |
358.9 g/mol |
IUPAC Name |
N-(4-chloro-2-morpholin-4-ylphenyl)-4-phenylbutanamide |
InChI |
InChI=1S/C20H23ClN2O2/c21-17-9-10-18(19(15-17)23-11-13-25-14-12-23)22-20(24)8-4-7-16-5-2-1-3-6-16/h1-3,5-6,9-10,15H,4,7-8,11-14H2,(H,22,24) |
InChI Key |
IITDKKUOJPGDPM-UHFFFAOYSA-N |
SMILES |
C1COCCN1C2=C(C=CC(=C2)Cl)NC(=O)CCCC3=CC=CC=C3 |
Canonical SMILES |
C1COCCN1C2=C(C=CC(=C2)Cl)NC(=O)CCCC3=CC=CC=C3 |
Origin of Product |
United States |
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